molecular formula C9H12O4 B8460514 Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate

Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate

Cat. No.: B8460514
M. Wt: 184.19 g/mol
InChI Key: KSECSVOOWYLTRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12O4

Molecular Weight

184.19 g/mol

IUPAC Name

methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate

InChI

InChI=1S/C9H12O4/c1-9(2,11)7-5-4-6(13-7)8(10)12-3/h4-5,11H,1-3H3

InChI Key

KSECSVOOWYLTRY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=C(O1)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (7.6 ml, 54.0 mmole) in tetrahydrofuran (20 ml) at 0° C. was added 2.5 M nButyl lithium (22 ml, 54.0 mmole). The mixture was cooled to −78° C. and a solution of Furan-2-carboxylic acid (3.0 grams, 27.0 mmole) in tetrahydrofuran (20 ml) was added dropwise and stirred for 20 minutes and acetone (2.4 ml, 32.0 mmole) was added. The mixture was stirred at −78° C. for 10 minutes and allowed to warm to room temperature over 1 hour. The mixture was poured into 200 ml water, acidified with oxalic acid to pH 2 and extracted with diethyl ether. The combined extracts were washed with water and brine, dried over MgSO4, filtered, and concentrated to give a solid. (0.580 g). MW 145.22; MS (m/e) 146 (M++1).
Quantity
7.6 mL
Type
reactant
Reaction Step One
Quantity
22 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
2.4 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

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